Cas no 111072-94-7 (3,3-dimethylthiomorpholine)

• Product Name: 3,3-dimethylthiomorpholine
• CAS No: 111072-94-7
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 1196266
• PubChem ID: 14988015
• Update Time: 2025-04-20

3,3-dimethylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 3,3-dimethyl-
• 3,3-dimethylthiomorpholine
• AT10787
• 111072-94-7
• SCHEMBL1441600
• AKOS006359654
• EN300-118390
• 3,3-Dimethyltetrahydro-1,4-thiazine
• CQQZUNZROLXKHB-UHFFFAOYSA-N
• Z1203747824
• CS-0308392
• DTXSID70566603

• Inchi： 1S/C6H13NS/c1-6(2)5-8-4-3-7-6/h7H,3-5H2,1-2H3
• InChI Key： CQQZUNZROLXKHB-UHFFFAOYSA-N
• SMILES： S1CCNC(C)(C)C1

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines